Cas no 90057-09-3 (2,6-Dimethoxy-7-deazapurine)

• Product Name: 2,6-Dimethoxy-7-deazapurine
• CAS No: 90057-09-3
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 797953
• PubChem ID: 5886469
• Update Time: 2025-05-21

2,6-Dimethoxy-7-deazapurine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-7H-Pyrrolo[2,3-d]pyrimidine
• 2,6-Dimethoxy-7-deazapurine
• 7H-Pyrrolo[2,3-d]pyrimidine,2,4-dimethoxy-
• 2,4-dimethoxypyrrolo<2,3-d>pyrimidine
• 2,6-dimethoxypyrrolo<2,4-dimethoxy-7H-pyrrolo<2,6-Dimethoxy-7-deazapurine
• 90057-09-3
• SCHEMBL16612806
• FT-0667238
• W-204031
• AKOS006278096
• DTXSID80421279
• 2,4-Dimethoxypyrrolo[2,3-d]pyrimidine

• Inchi： 1S/C8H9N3O2/c1-12-7-5-3-4-9-6(5)10-8(11-7)13-2/h3-4H,1-2H3,(H,9,10,11)
• InChI Key： UBLQRBYFVAHEJK-UHFFFAOYSA-N
• SMILES： O(C)C1=C2C=CNC2=NC(=N1)OC

Computed Properties

• Exact Mass: 179.06900
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60Ų

Experimental Properties

• Melting Point: 216-217°C
• PSA: 60.03000
• LogP: 0.97510

Additional information on 2,6-Dimethoxy-7-deazapurine

2,6-Dimethoxy-7-deazapurine (CAS No. 90057-09-3): A Comprehensive Overview

2,6-Dimethoxy-7-deazapurine (CAS No. 90057-09-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of purine analogs, which are widely studied for their potential applications in drug development and biochemical research. The 7-deazapurine core structure is a key feature of this molecule, as it introduces unique chemical properties that make it a valuable tool in various scientific investigations.

The purine analogs have been extensively studied due to their structural similarity to naturally occurring purines, such as adenine and guanine, which are essential components of nucleic acids. However, the modification of the purine ring by replacing one nitrogen atom with a carbon atom (as in the case of 7-deazapurines) creates a distinct chemical environment that can be exploited for specific biological activities. The presence of dimethoxy groups at positions 2 and 6 further enhances the compound's chemical diversity and functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,6-dimethoxy-7-deazapurine and its derivatives. Researchers have employed various strategies, including modular synthesis and multi-component reactions, to construct this compound with high precision. These methods not only improve the yield but also allow for the introduction of additional functional groups, paving the way for further modifications and applications.

One of the most promising areas of research involving 2,6-dimethoxy-7-deazapurine is its potential as an inhibitor of key enzymes in cellular signaling pathways. For instance, studies have shown that this compound can modulate the activity of kinases and phosphatases, which are critical regulators of cell growth and differentiation. By inhibiting these enzymes, 2,6-dimethoxy-7-deazapurine may offer therapeutic benefits in conditions such as cancer and inflammatory diseases.

In addition to its enzymatic activity modulation capabilities, 2,6-dimethoxy-7-deazapurine has also been explored for its role in nucleic acid chemistry. The compound's ability to form stable complexes with DNA and RNA molecules makes it a valuable tool in studying nucleic acid-protein interactions. This property has led to its use in designing novel antisense oligonucleotides and aptamers for diagnostic and therapeutic purposes.

The dimethoxy groups present in 2,6-dimethoxy-7-deazapurine contribute significantly to its chemical stability and solubility properties. These groups also serve as reactive handles for further functionalization, enabling the attachment of various moieties such as fluorophores or targeting ligands. Such modifications can enhance the compound's utility in imaging and drug delivery applications.

Recent studies have also highlighted the potential of 2,6-dimethoxy-7-deazapurine as a building block for constructing more complex molecular architectures. By incorporating this compound into larger frameworks, researchers aim to develop advanced materials with tailored optical and electronic properties. These materials could find applications in fields such as optoelectronics and nanotechnology.

The synthesis of 2,6-dimethoxy-7-deazapurine typically involves a multi-step process that begins with the preparation of intermediate precursors. One common approach involves the condensation of aldehyde derivatives with appropriate amides or ureas under specific reaction conditions. The resulting intermediates are then subjected to deamination or substitution reactions to introduce the desired functionality.

The characterization of 2,6-dimethoxy-7-deazapurine is carried out using a variety of analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the compound's molecular structure, purity, and stereochemistry.

Despite its numerous advantages, the use of 2,6-dimethoxy-7-deazapurine is not without challenges. The compound's reactivity profile requires careful handling during synthesis and storage to prevent unwanted side reactions or degradation. Additionally, further research is needed to fully understand its pharmacokinetic properties and potential toxicity profiles before it can be considered for clinical applications.

In conclusion, 2,6-dimethoxy-7-deazapurine (CAS No. 90057-09-3) stands out as a versatile compound with wide-ranging applications in chemistry and biology. Its unique structure and functional groups make it an invaluable tool for advancing scientific research across multiple disciplines.